tert-Butyl 4-(2,6-difluorobenzylamino)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2,6-difluorophenyl)methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24F2N2O2/c1-17(2,3)23-16(22)21-9-7-12(8-10-21)20-11-13-14(18)5-4-6-15(13)19/h4-6,12,20H,7-11H2,1-3H3
• InChI Key: NOVRNZBNMXBLIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NCC2=C(C=CC=C2F)F
• Molecular Formula: C17H24F2N2O2
• Molecular Weight: 326.4 g/mol
• CAS No.: 918537-17-4

Description

Tert-Butyl 4-(2,6-difluorobenzylamino)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24F2N2O2 and its molecular weight is 326.388. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Anticancer Intermediates

One significant application involves the synthesis of intermediates for small molecule anticancer drugs. Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, for instance, has been identified as an important intermediate in the development of anticancer therapeutics targeting the PI3K/AKT/mTOR pathway, which is crucial for cell growth and survival. This compound is synthesized through a series of reactions starting from commercially available precursors, demonstrating a high total yield and potential for optimization in anticancer drug synthesis (Zhang et al., 2018).

Development of Biological Agents

Another research application is seen in the synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, which was synthesized through a condensation reaction. This compound has been evaluated for its in vitro antibacterial and anthelmintic activity, showcasing moderate anthelmintic activity and thus indicating potential applications in developing new biological agents (Sanjeevarayappa et al., 2015).

Chemical Synthesis and Characterization

Research into the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives from a common 4,6-dioxopiperidinecarboxylate precursor reveals applications in producing cis- and trans-4-hydroxypipecolates and a protected 4-hydroxylysine derivative. This demonstrates the compound's role in the synthesis of complex organic molecules with potential pharmacological applications (Marin et al., 2004).

Intermediate in Biologically Active Compounds Synthesis

Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate serves as an important intermediate in synthesizing biologically active compounds like crizotinib. The process involves using tert-butyl-4-hydroxypiperdine-1-carboxylate as a starting material, highlighting the compound's significance in pharmaceutical synthesis (Kong et al., 2016).